Furan-3-yl(2-(3-methoxyphenyl)thiazolidin-3-yl)methanone
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Overview
Description
“Furan-3-yl(2-(3-methoxyphenyl)thiazolidin-3-yl)methanone” is a chemical compound with the molecular formula C15H15NO3S and a molecular weight of 289.35. It contains a thiazolidine motif, which is a five-membered heterocyclic moiety present in diverse natural and bioactive compounds . The presence of sulfur in the thiazolidine motif enhances its pharmacological properties .
Synthesis Analysis
Thiazolidine motifs, such as the one in this compound, are intriguing due to their role as a bridge between organic synthesis and medicinal chemistry . Various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry have been employed to improve their selectivity, purity, product yield, and pharmacokinetic activity .Chemical Reactions Analysis
While specific chemical reactions involving “Furan-3-yl(2-(3-methoxyphenyl)thiazolidin-3-yl)methanone” are not detailed in the literature, thiazolidine derivatives are known to be used in various chemical reactions due to their diverse biological properties .Scientific Research Applications
- Applications : These derivatives can potentially be used as novel antimicrobial agents to combat drug-resistant infections .
Urease Inhibition
Urease inhibitors are crucial for managing diseases related to urea metabolism. Let’s explore the connection between furan derivatives and urease inhibition:
- Nitrofurantoin Analogues : Researchers have designed and synthesized nitrofurantoin analogues containing furan scaffolds. The electron-withdrawing effect of the nitro group enhances urease inhibitory activity .
Cytotoxic Effects
Furan-based compounds also exhibit cytotoxic effects. Consider the following:
- Chalcones : Novel (3-(Furan-2-yl)pyrazol-4-yl) chalcones were tested for cytotoxicity against lung carcinoma cells. The results demonstrated varying cytotoxic effects .
Future Directions
Thiazolidine derivatives, such as “Furan-3-yl(2-(3-methoxyphenyl)thiazolidin-3-yl)methanone”, compel researchers to explore new drug candidates . Future research could focus on developing multifunctional drugs and improving their activity . The novel synthesis of thiazolidine derivatives using various agents is also a promising area of study .
properties
IUPAC Name |
furan-3-yl-[2-(3-methoxyphenyl)-1,3-thiazolidin-3-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO3S/c1-18-13-4-2-3-11(9-13)15-16(6-8-20-15)14(17)12-5-7-19-10-12/h2-5,7,9-10,15H,6,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUUOSIQKEHBOCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2N(CCS2)C(=O)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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